Cas no 864437-19-4 (2-(2-chloro-4-fluorophenyl)acetaldehyde)

• Product Name: 2-(2-chloro-4-fluorophenyl)acetaldehyde
• CAS No: 864437-19-4
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD08703376
• CID: 718594
• PubChem ID: 53403511
• Update Time: 2025-05-20

2-(2-chloro-4-fluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,2-chloro-4-fluoro-
• 2-(2-CHLORO-4-FLUOROPHENYL)ACETALDEHYDE
• AKOS013286855
• SCHEMBL2559866
• (2-Chloro-4-fluorophenyl)acetaldehyde
• EN300-182615
• 864437-19-4
• DTXSID70695184
• FT-0695478
• Z1183459114
• CS-0237347
• 2-(2-chloro-4-fluorophenyl)acetaldehyde

• MDL： MFCD08703376
• Inchi： 1S/C8H6ClFO/c9-8-5-7(10)2-1-6(8)3-4-11/h1-2,4-5H,3H2
• InChI Key： VXCOWTCRKHIKCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC=O)F

Computed Properties

• Exact Mass: 172.009
• Monoisotopic Mass: 172.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 235.3±25.0 °C at 760 mmHg
• Flash Point: 96.1±23.2 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(2-chloro-4-fluorophenyl)acetaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-chloro-4-fluorophenyl)acetaldehyde

Professional Introduction to 2-(2-chloro-4-fluorophenyl)acetaldehyde (CAS No. 864437-19-4)

2-(2-chloro-4-fluorophenyl)acetaldehyde, a compound with the chemical identifier CAS No. 864437-19-4, is a significant molecule in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its 2-chloro-4-fluorophenyl substituent and aldehyde functional group, has garnered attention due to its versatile applications in drug discovery and molecular synthesis. The unique structural features of this molecule make it a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of targeted therapy and precision medicine.

The aldehyde group in 2-(2-chloro-4-fluorophenyl)acetaldehyde serves as a reactive site for various chemical transformations, enabling the synthesis of complex heterocyclic compounds and peptidomimetics. These transformations are crucial for designing molecules with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity. In recent years, there has been a growing interest in utilizing this compound as a building block for small-molecule drugs that target specific biological pathways associated with diseases like cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-(2-chloro-4-fluorophenyl)acetaldehyde in drug design. These techniques allow researchers to predict the binding affinity and metabolic stability of derivatives derived from this compound, facilitating the rapid identification of lead candidates for further optimization. The incorporation of fluorine atoms into the aromatic ring not only enhances the lipophilicity of the molecule but also modulates its interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In clinical research, derivatives of 2-(2-chloro-4-fluorophenyl)acetaldehyde have been investigated for their potential therapeutic effects. For instance, studies have demonstrated that certain analogs exhibit inhibitory activity against enzymes involved in cancer cell proliferation and angiogenesis. The< strong>chloro substituent plays a critical role in these interactions by influencing the electronic properties of the aromatic system and facilitating hydrogen bonding with biological targets. Such findings underscore the importance of this compound as a precursor in developing next-generation therapeutics.

The synthesis of 2-(2-chloro-4-fluorophenyl)acetaldehyde involves multi-step organic reactions that highlight its synthetic utility. Traditional methods often employ palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies to introduce the desired substituents onto the aromatic ring. However, emerging green chemistry approaches are increasingly being explored to improve the efficiency and sustainability of these processes. For example, photoredox catalysis has been utilized to achieve selective functionalization under mild conditions, reducing waste generation and energy consumption.

The role of 2-(2-chloro-4-fluorophenyl)acetaldehyde extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its structural motifs are incorporated into polymers and coatings to enhance durability and chemical resistance. Additionally, derivatives of this compound have shown promise as intermediates in the synthesis of pesticides and herbicides, contributing to sustainable agricultural practices.

The future prospects for 2-(2-chloro-4-fluorophenyl)acetaldehyde are promising, with ongoing research exploring novel synthetic routes and expanding its applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to the development of more efficient synthetic methodologies and innovative drug candidates. As our understanding of molecular interactions continues to evolve, compounds like 2-(2-chloro-4-fluorophenyl)acetaldehyde will remain at the forefront of chemical biology and drug discovery.